2-chloro-N-[4-methyl-3-(piperidine-1-sulfonyl)phenyl]acetamide

• IUPAC Name: 2-chloro-N-(4-methyl-3-piperidin-1-ylsulfonylphenyl)acetamide
• InChI: InChI=1S/C14H19ClN2O3S/c1-11-5-6-12(16-14(18)10-15)9-13(11)21(19,20)17-7-3-2-4-8-17/h5-6,9H,2-4,7-8,10H2,1H3,(H,16,18)
• InChI Key: GZAZDTFCWMTGCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CCl)S(=O)(=O)N2CCCCC2
• Molecular Formula: C14H19ClN2O3S
• Molecular Weight: 330.8 g/mol

Description

“2-chloro-N-[4-methyl-3-(piperidine-1-sulfonyl)phenyl]acetamide” is a chemical compound with the molecular formula C14H19ClN2O3S and a molecular weight of 330.83. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of “2-chloro-N-[4-methyl-3-(piperidine-1-sulfonyl)phenyl]acetamide” consists of 14 carbon atoms, 19 hydrogen atoms, 1 chlorine atom, 2 nitrogen atoms, 3 oxygen atoms, and 1 sulfur atom.

Scientific Research Applications

Antibacterial Activity

Research indicates that derivatives of acetamide, including structures related to 2-chloro-N-[4-methyl-3-(piperidine-1-sulfonyl)phenyl]acetamide, show significant antibacterial potentials. For instance, compounds synthesized from ethyl piperidin-4-carboxylate exhibited moderate inhibitory effects against various bacterial strains, including Salmonella typhi, Escherichia coli, and Staphylococcus aureus (Iqbal et al., 2017).

Potential as Antimicrobial Nano-Materials

N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide derivatives, closely related to the compound , have been developed and tested for antimicrobial activities. These compounds demonstrated more effective results against fungal infections than bacterial infections, suggesting their potential use in targeting specific pathogens (Mokhtari & Pourabdollah, 2013).

Enzyme Inhibition Properties

The enzyme inhibition properties of acetamide derivatives have been explored. Compounds bearing a piperidine nucleus and synthesized from acetamide showed promising activity against enzymes like butyrylcholinesterase and lipoxygenase. This suggests potential applications in the development of enzyme inhibitors for therapeutic purposes (Khalid et al., 2013).

Use in Cancer Therapy

Acetamide derivatives have also been evaluated in the context of cancer therapy. For example, N-Phenyl-2-[1-[3-(2-pyridinylethynyl)benzoyl]-4-piperidine]acetamide and similar compounds have shown oral activity in animal models used to predict clinical efficacy for the treatment of anxiety, which could have implications for managing cancer-related symptoms (Kordik et al., 2006).

DNA and Protein Binding Studies

Acetamide derivatives have been studied for their interactions with DNA and proteins. These interactions, particularly with calf thymus DNA and bovine serum albumin (BSA), suggest that such compounds could play a role in pharmacology and molecular biology, especially in drug design and the study of DNA-protein interactions (Raj, 2020).

Safety and Hazards

The safety data sheet for piperidine, a component of “2-chloro-N-[4-methyl-3-(piperidine-1-sulfonyl)phenyl]acetamide”, indicates that it is highly flammable and harmful if swallowed. It is also toxic in contact with skin or if inhaled, and it causes severe skin burns and eye damage.

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines, such as “2-chloro-N-[4-methyl-3-(piperidine-1-sulfonyl)phenyl]acetamide”, is an important task of modern organic chemistry.